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Compound of Interest

Compound Name: Ethyl cyclopropanecarboxylate

Cat. No.: B132449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, physicochemical

properties, and synthesis of ethyl cyclopropanecarboxylate, a key building block in organic

synthesis, particularly in the development of pharmaceuticals and agrochemicals.

Molecular Structure and Identifiers
Ethyl cyclopropanecarboxylate possesses a compact and strained three-membered

cyclopropane ring attached to an ethyl ester group. This unique structural motif imparts specific

chemical reactivity and conformational rigidity, which are highly desirable in the design of

bioactive molecules.

Molecular Formula: C₆H₁₀O₂[1][2][3][4][5][6][7][8]

Canonical SMILES: CCOC(=O)C1CC1[1][4][8][9]

InChI: InChI=1S/C6H10O2/c1-2-8-6(7)5-3-4-5/h5H,2-4H2,1H3[1][3][4][5][8][9]

InChIKey: LDDOSDVZPSGLFZ-UHFFFAOYSA-N[1][4][5][8][9]

Caption: 2D molecular structure of ethyl cyclopropanecarboxylate.

Physicochemical Properties
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A summary of the key quantitative data for ethyl cyclopropanecarboxylate is presented in the

table below for easy reference and comparison.

Property Value References

Molecular Weight 114.14 g/mol [1][2][4][6][7][8][9]

Appearance
Colorless to light yellow clear

liquid
[2][3][4][7]

Boiling Point 129-133 °C [4][9]

Density 0.96 g/mL at 25 °C [4][9]

Refractive Index n20/D 1.420 [4][9]

Flash Point 18 °C (64.4 °F) [2][7][9]

Solubility

Immiscible in water; Slightly

soluble in Chloroform and

Methanol

[3][4]

CAS Number 4606-07-9 [1][2][3][4][5][6][7][9]

Experimental Protocols: Synthesis of Ethyl
Cyclopropanecarboxylate
The synthesis of ethyl cyclopropanecarboxylate can be achieved through several methods.

Below are detailed protocols for two common approaches.

1. Fischer Esterification of Cyclopropanecarboxylic Acid

This method involves the acid-catalyzed esterification of cyclopropanecarboxylic acid with

ethanol.

Materials:

Cyclopropanecarboxylic acid (8.6 g)

Ethanol (23 mL)
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Concentrated sulfuric acid (2 drops)

Procedure:

To a 10-mL, three-necked flask equipped with a condenser, a magnetic stir bar, and a

thermometer, charge the cyclopropanecarboxylic acid and ethanol.[1]

Add the concentrated sulfuric acid to the mixture.[1]

Heat the mixture to reflux (approximately 85 °C) and maintain for 16 hours.[1]

Monitor the reaction progress by gas chromatography (GC) to confirm the consumption of

the starting material.[1]

Upon completion, the product can be isolated and purified by distillation.[3] A 98% yield of

ethyl cyclopropanecarboxylate can be obtained through this method.[1][3]

Reactants

Catalyst

Cyclopropanecarboxylic Acid

Reaction MixtureEthanol

H2SO4

cat.

Reflux (85°C, 16h) Workup & Purification Ethyl Cyclopropanecarboxylate

Click to download full resolution via product page

Caption: Fischer esterification workflow for ethyl cyclopropanecarboxylate.

2. Cyclization of Ethyl ɣ-chlorobutyrate

This alternative synthesis involves the intramolecular cyclization of an ethyl ɣ-halobutyrate.
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Materials:

Ethyl ɣ-chlorobutyrate (1.505 kg)

18.7% Sodium ethylate solution in ethanol (4 kg)

Procedure:

The reaction is carried out in a pressure vessel (autoclave).[6]

The sodium ethylate solution is charged into the autoclave.[6]

The ethyl ɣ-chlorobutyrate is then added.[6]

The autoclave is heated to a temperature between 140 and 200 °C, with a preferred range

of 155 to 160 °C.[6]

The reaction proceeds via an intramolecular nucleophilic substitution to form the

cyclopropane ring.

After the reaction is complete, the mixture is worked up to isolate the ethyl
cyclopropanecarboxylate. This method can yield up to 91.2% of the desired product.[6]

Ethyl ɣ-chlorobutyrate

Reaction

Substrate

Heating (155-160°C)Sodium Ethylate Base

Ethanol

Solvent
Workup Ethyl Cyclopropanecarboxylate
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Caption: Cyclization workflow for ethyl cyclopropanecarboxylate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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